Cas no 71077-37-7 (1,3-Benzenediamine,4-(2-methoxyethoxy)-)
71077-37-7 structure
Product Name:1,3-Benzenediamine,4-(2-methoxyethoxy)-
CAS No:71077-37-7
MF:C9H14N2O2
MW:182.219662189484
CID:570343
PubChem ID:117007
Update Time:2025-04-19
1,3-Benzenediamine,4-(2-methoxyethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine,4-(2-methoxyethoxy)-
- 4-(2-methoxyethoxy)benzene-1,3-diamine
- 4-(2-Methoxyethoxy)-1,3-benzenediamine
- UNII-S9HG5NT2SD
- EINECS 275-179-3
- S9HG5NT2SD
- DTXSID9072238
- SCHEMBL2477531
- 1,3-Benzenediamine, 4-(2-methoxyethoxy)-
- 71077-37-7
- NS00037147
-
- Inchi: 1S/C9H14N2O2/c1-12-4-5-13-9-3-2-7(10)6-8(9)11/h2-3,6H,4-5,10-11H2,1H3
- InChI Key: ZNBTUAAPXSCFBS-UHFFFAOYSA-N
- SMILES: O(CCOC)C1C=CC(=CC=1N)N
Computed Properties
- Exact Mass: 182.10562
- Monoisotopic Mass: 182.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.4
- Topological Polar Surface Area: 70.5Ų
Experimental Properties
- Density: 1.157
- Boiling Point: 359.4°C at 760 mmHg
- Flash Point: 194.1°C
- Refractive Index: 1.58
- PSA: 70.5
1,3-Benzenediamine,4-(2-methoxyethoxy)- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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